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Compound of Interest

Compound Name: Tyclopyrazoflor

Cat. No.: B611520

An In-depth Examination of the Novel Pyridinylpyrazole Insecticide, Tyclopyrazoflor, Including
its Chemical Identity, Physicochemical Properties, and Proposed Mode of Action.

Chemical Identity

Tyclopyrazoflor is a novel insecticide belonging to the pyridinylpyrazole class of chemistry.
Developed by Dow AgroSciences (now Corteva Agriscience), it has demonstrated significant
efficacy against a range of sap-feeding insect pests.

IUPAC Name: N-[3-chloro-1-(pyridin-3-yl)-1H-pyrazol-4-yl]-N-ethyl-3-[(3,3,3-
trifluoropropyl)sulfanyl]propanamide[1]

CAS Name: N-[3-chloro-1-(3-pyridinyl)-1H-pyrazol-4-yl]-N-ethyl-3-[(3,3,3-
trifluoropropyl)thio]propanamide[1]

CAS Registry Number: 1477919-27-9[1]
Synonyms:
e Tyclopyrazofior [ISO]

e N-[3-chloro-1-(pyridin-3-yl)-1H-pyrazol-4-yl]-N-ethyl-3-[(3,3,3-
trifluoropropyl)sulfanyl]propanamide

o XDE-607
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e CHEBI:143525
e DTXSID20894948
e N-(3-Chloro-1-(3-pyridyl)pyrazol-4-yl)-N-ethyl-3-(3,3,3-trifluoropropylsulfanyl)propanamide

e N-(3-Chloro-1-(3-pyridinyl)-1H-pyrazol-4-yl)-N-ethyl-3-((3,3,3-
trifluoropropyl)thio)propanamide

o Propanamide, N-(3-chloro-1-(3-pyridinyl)-1H-pyrazol-4-yl)-N-ethyl-3-((3,3,3-
trifluoropropyl)thio)-

Physicochemical Properties

A comprehensive summary of the available physicochemical data for Tyclopyrazofior is
presented below. It is important to note that much of the publicly available data is based on
computational predictions, and experimentally determined values are not widely published.

Property Value Source
Molecular Formula C16H18CIF3N4OS [2]
Molecular Weight 406.9 g/mol [2]
Physical Appearance White or white-like solid

Boiling Point 517.3 £ 50.0 °C (Predicted)

Density 1.36 + 0.1 g/cm3 (Predicted)

Solubility Soluble in DMSO (125 mg/mL)

Acidity (pKa) 2.55 + 0.12 (Predicted)

Experimental Protocols
Synthesis of Tyclopyrazoflor

The commercial synthesis of Tyclopyrazoflor is a multi-step process. Key innovations in the
process include a thiol-ene reaction for the trifluoropropyl thioester precursor and an Ullmann
coupling reaction. The general synthetic route involves the following key transformations:
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[3+2] Cyclization: The process begins with a [3+2] cyclization reaction between 3-
hydrazinopyridine hydrochloride and methyl acrylate to form a pyrazolidinone intermediate.

Chlorination and Oxidation: The pyrazolidinone undergoes chlorination followed by oxidation
to yield a disubstituted pyrazole.

Nitration and Reduction: Regioselective nitration of the pyrazole ring is performed, followed
by reduction of the nitro group to an amino group, forming an aminopyrazole derivative.

Acylation: The aminopyrazole is then acylated with 3-((3,3,3-trifluoropropyl)thio)propanoy!
chloride to produce a secondary amide intermediate.

Alkylation: The final step is the alkylation of the secondary amide to yield Tyclopyrazoflor.

A key improvement in the manufacturing process involves an Ullmann coupling of N-(3-chloro-

1H-pyrazol-4-yl)acetamide with 3-bromopyridine, catalyzed by copper(l) chloride and 1,2-

dimethylethylenediamine as a ligand.

Insecticidal Efficacy Bioassay (Adapted for Aphids and
Whiteflies)

Published data indicates Tyclopyrazoflor is effective against aphids and whiteflies. The

following is a generalized leaf-dip bioassay protocol that can be adapted to assess the

insecticidal activity of Tyclopyrazoflor against these pests.

. Preparation of Test Solutions:

Prepare a stock solution of Tyclopyrazoflor in a suitable solvent (e.g., DMSO) at a high
concentration.

Perform serial dilutions of the stock solution with distilled water containing a non-ionic
surfactant (e.g., 0.1% Triton X-100) to create a range of test concentrations.

A control solution should be prepared with the same concentration of the solvent and
surfactant but without the test compound.

. Leaf Disc Preparation:

Excise leaf discs from untreated host plants (e.g., cotton for whiteflies, bell pepper or
cabbage for aphids) using a cork borer.
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e Dip each leaf disc into a test solution or the control solution for a standardized period (e.g.,
10-20 seconds).
o Allow the leaf discs to air dry completely on a clean, non-absorbent surface.

3. Insect Infestation:

» Place the treated leaf discs, adaxial side down, onto a layer of agar (e.g., 1-2%) in a Petri
dish or a multi-well plate.

o Transfer a known number of adult insects (e.g., 20-30) onto each leaf disc using a fine
camel-hair brush or an aspirator.

» Seal the Petri dishes with ventilated lids or parafilm with small perforations to allow for air
exchange while preventing insect escape.

4. Incubation and Assessment:

e Maintain the bioassay units in a controlled environment chamber at a constant temperature,
humidity, and photoperiod suitable for the test insect.

o Assess insect mortality at predetermined time intervals (e.g., 24, 48, and 72 hours) under a
stereomicroscope. Insects that are unable to move when gently prodded with a fine brush
are considered dead.

5. Data Analysis:

o Correct the observed mortality for any control mortality using Abbott's formula.
¢ Analyze the dose-response data using probit analysis to determine the lethal concentrations
(e.g., LCso and LCoo).

Mode of Action and Signaling Pathways

The precise mode of action of Tyclopyrazoflor has not been fully elucidated. However, it is
known to primarily interfere with the insect's nervous system, leading to disordered behavior
and eventual death. The structural features, including the pyridine and pyrazole groups, are
thought to be crucial for its insecticidal activity, likely through binding to specific receptors in the
insect's body.

Some evidence suggests that Tyclopyrazoflor may act as a growth regulator by blocking the
transport of calcium ions through the nicotinic acetylcholine receptor. Another proposed target
is the chordotonal organs, which are mechanosensory organs in insects. Specifically, it is
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hypothesized to interact with the Transient Receptor Potential Vanilloid (TRPV) channels within
these organs.

Proposed Signaling Pathway

The following diagram illustrates the hypothesized signaling pathway for Tyclopyrazofior's
action on insect chordotonal organs.

Click to download full resolution via product page

Caption: Proposed mode of action of Tyclopyrazoflor via TRPV channel activation.

Experimental Workflow for Mode of Action Studies

To further investigate the mode of action of Tyclopyrazoflor, a combination of
electrophysiological and molecular techniques can be employed. The following diagram
outlines a potential experimental workflow.
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Caption: Experimental workflow for elucidating Tyclopyrazoflor's mode of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tyclopyrazoflor: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611520#tyclopyrazoflor-iupac-name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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